Xenon-131

Specification

• CAS No.: 14683-11-5
• Molecular Formula: Xe
• Molecular Weight: 130.905084 g/mol
• IUPAC Name: xenon-131
• Standard InChI: InChI=1S/Xe/i1+0
• Standard InChI Key: FHNFHKCVQCLJFQ-IGMARMGPSA-N
• Isomeric SMILES: [131Xe]
• SMILES: [Xe]
• Canonical SMILES: [Xe]

Introduction

Physical and Nuclear Properties

Xenon-131 (¹³¹Xe) is characterized by 54 protons (atomic number) and 77 neutrons, giving it a mass number of 131. As one of the nine stable isotopes of xenon, it exhibits several distinctive nuclear properties that differentiate it from other xenon isotopes and contribute to its scientific value.

Basic Properties and Isotopic Data

The following table summarizes the essential physical and nuclear properties of Xenon-131:

Property	Value
Atomic Number (Z)	54
Neutron Number (N)	77
Mass Number (A)	131
Atomic Mass	130.905072 Da
Natural Abundance	21.18%
Nuclear Spin (I)	3/2
Magnetic Moment (μ/μN)	0.691861
Quadrupole Moment	-11.4 fm²
Gyromagnetic Ratio (g-factor)	0.461

Xenon-131 is one of only two naturally occurring xenon isotopes with non-zero nuclear spin, with the other being Xenon-129 which has a spin of 1/2. This property, combined with its substantial natural abundance, makes Xenon-131 particularly valuable for specific scientific applications. Notably, Xenon-131 is the only stable noble gas isotope with a positive gyromagnetic ratio, resulting in a different relative phase between hyperpolarized signal and thermal signal compared to all other noble gases.

Nuclear Magnetic Resonance Characteristics

The nuclear magnetic resonance (NMR) properties of Xenon-131 are largely dominated by its quadrupolar nature, which creates distinctive behavior in various physical states.

Quadrupolar Interactions

The nuclear electric quadrupole moment of Xenon-131 (-11.4 fm²) makes it highly sensitive to electric field gradients (EFGs), serving as a responsive probe for environmentally induced distortions of its surrounding electron cloud. Unless high concentrations of paramagnetic substances are present, these quadrupolar interactions are the dominant cause of ¹³¹Xe nuclear spin relaxation in all phases. This characteristic distinguishes Xenon-131 from the spin-1/2 isotope Xenon-129, whose relaxation mechanisms are primarily driven by different physical processes.

Relaxation Behavior

In the gas phase, Xenon-131 typically exhibits much faster relaxation than Xenon-129. While Xenon-129 has a T₁ time on the order of hours at ambient pressure and temperature, Xenon-131 shows a T₁ time below 5 seconds at a pressure of 120 kPa. This rapid relaxation creates challenges for experiments involving hyperpolarized Xenon-131.

Spectroscopic Features

The NMR spectrum of gaseous Xenon-131 displays distinctive features including surface and magnetic field dependent quadrupolar splitting. Research has demonstrated that this splitting has additional dependencies on gas pressure and composition. Interestingly, the splitting is reduced by the presence of water vapor, which presumably influences xenon-surface interactions. The hyperpolarized Xenon-131 spectrum exhibits differential line broadening, suggesting the presence of strong adsorption sites that affect relaxation behavior.

Applications in Scientific Research

The unique nuclear properties of Xenon-131 have enabled its application across several scientific disciplines, particularly where its quadrupolar nature provides advantages over other isotopes.

Imaging Applications in Material Science

Xenon-131's quadrupolar interactions make it exceptionally valuable for surface-sensitive imaging. The dephasing of coherence due to these interactions can be used to yield surface-specific contrast for imaging applications. Research has demonstrated the feasibility of Xenon-131 magnetic resonance imaging for various meso-porous materials, particularly aerogels. These studies have shown that aerogels of different densities and varying levels of hydration can be clearly distinguished in the obtained images.

Although optical pumping (a technique commonly used to hyperpolarize noble gas isotopes) is challenging for Xenon-131 due to its fast quadrupolar relaxation, researchers have found that the high spin density of liquid xenon near its critical point (289 K) can overcome sensitivity limitations. This approach has enabled the development of the first Xenon-131 magnetic resonance images, establishing new capabilities for material characterization.

Anesthetic Research and Biological Effects

Research investigating the anesthetic properties of various xenon isotopes has revealed intriguing differences related to nuclear spin. A significant finding is that xenon isotopes with nuclear spin (including Xenon-131) are demonstrably less potent anesthetics than those without. This phenomenon cannot be explained by differences in polarizability, as all xenon isotopes share the same exact polarizability value of 3.60 Å.

In a controlled study with mice, the loss of righting reflex ED₅₀ values (a measure of anesthetic potency) were determined for different xenon isotopes. For xenon alone, the ED₅₀ values of spinless isotopes Xenon-132 and Xenon-134 were 70 ± 4% and 72 ± 5% respectively. In contrast, Xenon-129 (spin 1/2) and Xenon-131 (spin 3/2) required substantially higher concentrations: 99 ± 5% and 105 ± 7% respectively.

These findings suggest that the nuclear spin of Xenon-131 significantly impacts its interactions with biological systems, particularly in anesthesia contexts. Researchers have proposed that the lower anesthetic potency of Xenon-131 may result from its participation in conscious processing, potentially antagonizing its own anesthetic effects. This research direction connects Xenon-131 to fundamental questions about consciousness and quantum biology.

Surface Studies and Material Characterization

The quadrupolar properties of Xenon-131 make it an excellent probe for studying surfaces and interfaces. The spin dynamics of Xenon-131 in various phases are largely determined by quadrupolar interactions that depend strongly on the surfaces of surrounding materials. This sensitivity has been successfully exploited in spectroscopic studies of surfaces and xenon compounds.

When Xenon-131 interacts with surfaces, its quadrupolar splitting in the NMR spectrum provides valuable information about surface properties. The differential line broadening observed in hyperpolarized Xenon-131 spectra suggests the presence of strong adsorption sites that affect relaxation behavior differently across the spectral response.

Production and Availability

Despite its specialized applications, Xenon-131 is accessible to researchers through various commercial channels and production methods.

Natural Sources and Enrichment

Xenon-131 constitutes approximately 21.2% of naturally occurring xenon, making it readily available in significant quantities from natural sources. For applications requiring higher isotopic purity, enriched Xenon-131 is produced through isotope separation techniques.

Gas centrifugation represents one of the primary methods used for xenon enrichment, capable of achieving enrichment levels over 95% for each of xenon's nine natural isotopes, including Xenon-131. This technology relies on the slight mass differences between isotopes to achieve separation.

Supplier Example	Enrichment Level	Chemical Form
ISOFLEX	99.90%	Gas
Orano Stable Isotopes	>95%	Gas

The high natural abundance of Xenon-131 makes it one of the more accessible enriched isotopes, though like all xenon isotopes, it remains relatively expensive compared to more common gases due to the specialized separation techniques required for its production.

Current Research and Future Perspectives

Research involving Xenon-131 continues to evolve, with several promising directions emerging in recent scientific literature.

Hyperpolarized Xenon-131 NMR Advanced Techniques

While hyperpolarization of Xenon-131 presents technical challenges due to its rapid relaxation, researchers have made significant progress in overcoming these limitations. Hyperpolarized Xenon-131 provides orders of magnitude of signal enhancement, making it valuable for systems with low xenon density or low surface-to-volume ratios.

Recent research has demonstrated the feasibility of producing alkali metal-free hyperpolarized Xenon-131, despite the challenges posed by its large nuclear electric quadrupole interactions. Enhancements of up to 1500 times (corresponding to 0.8% spin polarization) have been achieved, with advanced experiments reaching up to 2.2% spin polarization. While these values remain lower than those achievable with Xenon-129, they represent substantial progress in making Xenon-131 NMR more accessible for specialized applications.

Material Science Innovations

The surface sensitivity of Xenon-131 NMR continues to drive innovations in material characterization. Recent studies have demonstrated its utility in distinguishing materials with subtle differences in surface properties, particularly in porous structures like aerogels with varying densities and hydration levels.

The unique ability of Xenon-131 to provide surface-specific contrast through its quadrupolar interactions offers complementary information to that obtained through other techniques. This capability makes Xenon-131 a valuable addition to the toolkit for characterizing complex materials, particularly those where surface properties play a crucial role in functionality.

Quantum Consciousness Research

Perhaps one of the most intriguing research directions involving Xenon-131 lies at the intersection of anesthesiology and consciousness studies. The discovery that xenon isotopes with nuclear spin (including Xenon-131) have different anesthetic potencies than spinless isotopes has profound implications for theories of consciousness.

Since nuclear spin is a quantum property, these results align with theories that implicate quantum mechanisms in consciousness. The reduced anesthetic potency of Xenon-131 suggests that its nuclear spin may participate in or influence processes related to conscious awareness. This research represents a fascinating bridge between quantum physics, neuroscience, and the fundamental nature of consciousness.